Cas no 1131451-63-2 (Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate)

• Product Name: Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate
• CAS No: 1131451-63-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2146490
• Update Time: 2025-11-06

Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-hydroxypiperidin-1-yl)-3-methylpyrrolidine-1-carboxylate
• KAORKQKJTABAMV-UHFFFAOYSA-N
• PB15167
• ethyl 3-(4-hydroxy-1-piperidyl)-3-methyl-pyrrolidine-1-carboxylate
• Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H24N2O3/c1-3-18-12(17)14-9-6-13(2,10-14)15-7-4-11(16)5-8-15/h11,16H,3-10H2,1-2H3
• InChI Key： KAORKQKJTABAMV-UHFFFAOYSA-N
• SMILES： OC1CCN(CC1)C1(C)CN(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate

Ethyl 3-(4-Hydroxypiperidin-1-YL)-3-Methylpyrrolidine-1-Carboxylate: A Comprehensive Overview

Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate, with the CAS number 1131451-63-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring, a hydroxyl group, and an ethoxy carbonyl group. The molecule's structure lends it to various applications, particularly in drug design and development.

The synthesis of Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate involves a series of carefully orchestrated reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and esterification to achieve this compound. Recent advancements in catalytic processes have further optimized the synthesis pathway, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. The presence of the hydroxypiperidine moiety allows for bioisosteric replacements, which can enhance drug bioavailability and reduce toxicity. Studies have shown that Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate can serve as a versatile scaffold for developing bioactive molecules targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and moderate permeability. These characteristics make it an ideal candidate for oral drug delivery. Recent research has also highlighted its ability to act as a prodrug, where it undergoes controlled release of active metabolites upon administration. This feature is particularly advantageous in designing drugs with reduced side effects and improved patient compliance.

The structural versatility of Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate has led to its exploration in peptide synthesis and conjugation. Its ability to form stable amide bonds with amino acids has opened new avenues in the creation of peptide-based therapeutics. Additionally, the compound's chiral centers provide opportunities for enantioselective synthesis, which is crucial in developing drugs with high enantiomeric purity.

From a safety standpoint, Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate has been subjected to rigorous toxicological evaluations. Preclinical studies indicate that it possesses low acute toxicity and minimal genotoxic potential. These findings underscore its suitability for use in pharmaceutical formulations.

In conclusion, Ethyl 3-(4-hydroxypiperidin-1-YL)-3-methylpyrrolidine-1-carboxylate stands as a promising molecule with diverse applications in drug discovery and development. Its unique structure, coupled with favorable pharmacokinetic profiles and safety attributes, positions it as a valuable asset in the arsenal of medicinal chemists. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of therapeutic interventions.